Cas no 100334-48-3 (5-Hexen-3-ol, 3-methyl-, (3R)-)
100334-48-3 structure
Product Name:5-Hexen-3-ol, 3-methyl-, (3R)-
CAS No:100334-48-3
MF:C7H14O
MW:114.185462474823
CID:1125361
PubChem ID:6999921
Update Time:2025-04-20
5-Hexen-3-ol, 3-methyl-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Hexen-3-ol, 3-methyl-, (3R)-
- (R)-3-Methylhex-5-en-3-ol
- 4-Methyl-1-hexen-4-ol
- 100334-48-3
-
- Inchi: 1S/C7H14O/c1-4-6-7(3,8)5-2/h4,8H,1,5-6H2,2-3H3/t7-/m1/s1
- InChI Key: GBARKLJMQRUBKV-SSDOTTSWSA-N
- SMILES: O[C@@](C)(CC=C)CC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
5-Hexen-3-ol, 3-methyl-, (3R)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
100334-48-3 (5-Hexen-3-ol, 3-methyl-, (3R)-) Related Products
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- 16744-89-1(2-methylhex-5-en-2-ol)
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- 10202-75-2(4-ALLYL-1,6-HEPTADIEN-4-OL)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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